Spiro[2.3]hexan-5-ylmethanamine hydrochloride

• IUPAC Name: spiro[2.3]hexan-5-ylmethanamine;hydrochloride
• InChI: InChI=1S/C7H13N.ClH/c8-5-6-3-7(4-6)1-2-7;/h6H,1-5,8H2;1H
• InChI Key: LQNJOIZFCAMHNR-UHFFFAOYSA-N
• Canonical SMILES: C1CC12CC(C2)CN.Cl
• Molecular Formula: C7H14ClN
• Molecular Weight: 147.64 g/mol
• CAS No.: 1528564-50-2

Description

Spiro[2.3]hexan-5-ylmethanamine hydrochloride is a chemical compound with the formula C7H14ClN. It is used for research and development purposes.

Molecular Structure Analysis

The molecular structure of Spiro[2.3]hexan-5-ylmethanamine involves carbon atoms located at the corners and hydrogen atoms attached to carbon atoms. Each carbon atom is considered to be associated with enough hydrogen atoms to provide the carbon atom with four bonds.

Scientific Research Applications

• Chemical Reactions and Conformations

  • Spiro[3.3]hept-1-ylidene, closely related to Spiro[2.3]hexan-5-ylmethanamine, is a strained carbene reaction intermediate. It undergoes [1,2]-sigmatropic rearrangements via 1,2-C atom shifts, leading to ring-contraction and ring-expansion products. This highlights its potential in studying reaction mechanisms and conformations in organic chemistry (Rosenberg, Schrievers, & Brinker, 2016).

• Synthesis of Oxindoles and Cycloaddition Reactions

  • The compound has been used in the synthesis of 3-Spiro[cyclopropa[a]pyrrolizine]- and 3-spiro[3-azabicyclo[3.1.0]hexane]oxindoles via a one-pot three-component reaction, involving an intramolecular [3 + 2]-cycloaddition. This demonstrates its utility in creating structurally complex and functionalized organic compounds (Filatov et al., 2017).

• Hydrogen Abstraction Studies

  • Spiro[2.3]hexane has been studied for hydrogen abstraction by t-butoxyl radicals. Understanding this mechanism is vital for comprehending radical reactions, which are fundamental in organic synthesis and degradation processes (Roberts & Walton, 1985).

• Enzymatic Resolution in Nucleoside Synthesis

  • Novel R- and S-spiro[2.3]hexane nucleosides were synthesized using Pseudomonas cepacia lipase. This highlights the compound's role in the synthesis of nucleosides, which are key components in biological processes and drug development (Bondada et al., 2004).

• Functionalization for Drug Discovery

  • The synthesis of highly functional 5-aza-spiro[2,4]heptanes, which are valuable for drug discovery, was achieved through catalytic asymmetric 1,3-dipolar cycloaddition. This process emphasizes its relevance in creating new molecular frameworks for potential pharmaceutical applications (Liu et al., 2011).

• Synthesis of Conformationally Rigid Amino Acids

  • 1-Aminospiro[2.3]hexane-1,5-dicarboxylic and 1-ammo-5-(ammomethyl)spiro[2.3]hexane-1-carboxylic acids, analogues of glutamic acid and lysine, were synthesized from 3-methylidenecyclobutanecarbonitrile. This process shows its use in creating structurally unique amino acids for biochemistry and pharmaceutical research (Yashin et al., 2019).

• Study of Partition Coefficients in Biological Solutions

  • Partition coefficients for spiro-derivatives were studied, providing insights into their interactions and distribution in biological systems. This is critical for understanding drug delivery and pharmacokinetics (Blokhina et al., 2013).

• Environmental Studies and Soil Extraction

  • Spiroxamine, a fungicide derivative, was studied for its hydrolysis and extraction from soils, highlighting the compound's relevance in environmental chemistry and agriculture (Rosales-Conrado, 2009).